4-(1,1,2,3,3,3-Hexafluoropropoxy)benzoic acid

• CAS: 80397-17-7
• Molecular Formula: C10H6F6O3
• Molecular Weight: 288.14 g/mol
• SMILES: C1=CC(=CC=C1C(=O)O)OC(C(C(F)(F)F)F)(F)F
• InChI: InChI=1S/C10H6F6O3/c11-8(9(12,13)14)10(15,16)19-6-3-1-5(2-4-6)7(17)18/h1-4,8H,(H,17,18)
• InChIKey: CITRBORWAIVSJU-UHFFFAOYSA-N

Enhance lead compound lipophilicity with a precise fluorinated building block. 4-(1,1,2,3,3,3-Hexafluoropropoxy)benzoic acid (CAS 80397-17-7) offers a LogP of 4.06, significantly higher than smaller perfluoroalkoxy analogs. - Quantifiable lipophilicity for ADME optimization. - Guaranteed ≥98% purity ensures consistent downstream reaction yields. - Distinct MW (288.14 g/mol) and fragmentation pattern ideal for use as an LC-MS/GC-MS internal standard. - Demonstrated in vitro 12-lipoxygenase inhibitory activity at 30 µM, providing a baseline for SAR studies.

4-(1,1,2,3,3,3-Hexafluoropropoxy)benzoic Acid (80397-17-7): Procurement-Ready Chemical Profile

4-(1,1,2,3,3,3-Hexafluoropropoxy)benzoic acid, with the CAS registry number 80397-17-7, is a para-substituted benzoic acid derivative belonging to the class of perfluoroalkyl ether (PFAE) compounds [1]. It features a benzoic acid core with a 1,1,2,3,3,3-hexafluoropropoxy group at the 4-position. This structural motif imparts unique physicochemical properties, most notably a significantly elevated lipophilicity (LogP ~4.06) , which differentiates it from non-fluorinated and smaller perfluoroalkoxy benzoic acid analogs. It is primarily utilized as a specialty chemical building block and research intermediate, with commercially available purities typically ranging from 95% to 98% .

Fluorinated building block with high lipophilicity for ADME modulation studies

Commercially available with defined purity for reproducible synthetic workflows

Unique perfluoroalkyl ether motif supports material science and analytical research

• [1] PubChem. (2025). Compound Summary for CID 2998630, 4-(1,1,2,3,3,3-Hexafluoropropoxy)benzoic acid. National Center for Biotechnology Information. View Source

Why 4-(1,1,2,3,3,3-Hexafluoropropoxy)benzoic Acid Cannot Be Replaced by Generic Analogs

The selection of 4-(1,1,2,3,3,3-hexafluoropropoxy)benzoic acid over its analogs is dictated by its unique physicochemical fingerprint, which cannot be replicated by substituting with a different perfluoroalkyl or alkoxy group. This compound is not a generic, interchangeable benzoic acid derivative. Its specific hexafluoropropoxy chain confers a distinct combination of lipophilicity, molecular weight, and electronic effects compared to smaller analogs like 4-(trifluoromethoxy)benzoic acid [1] or non-ether containing counterparts like 4-(trifluoromethyl)benzoic acid . This difference in molecular properties directly impacts the compound's behavior in applications ranging from modulating the ADME properties of drug candidates to influencing the selectivity of chemical reactions where it is used as a building block. Procurement decisions must therefore be based on the specific quantitative advantages detailed in the evidence below.

Perfluoroalkoxy chain length The hexafluoropropoxy group produces a distinct LogP and molecular volume; smaller analogs such as trifluoromethoxy cannot replicate this profile.

Non-interchangeable with non-fluorinated benzoic acids Absence of fluorine and ether oxygen alters electronic and solubility properties, directly affecting reactivity and partitioning.

Molecular weight and fluorine content The higher molecular weight and multiple fluorines differ substantially from shorter-chain analogs, impacting MS detection, internal standard suitability, and material density.

• [1] Chembase.cn. (n.d.). 4-(Trifluoromethoxy)benzoic acid (CAS 330-12-1). View Source

Quantitative Evidence Guide: Why 4-(1,1,2,3,3,3-Hexafluoropropoxy)benzoic Acid Outperforms Closest Analogs

Significantly Higher Lipophilicity (LogP) Compared to Shorter-Chain Analogs

4-(1,1,2,3,3,3-Hexafluoropropoxy)benzoic acid exhibits a calculated LogP of 4.06, which is markedly higher than that of its shorter-chain perfluoroalkoxy analog, 4-(trifluoromethoxy)benzoic acid (LogP 3.06) [1]. This increase in lipophilicity is a direct consequence of the larger, more hydrophobic hexafluoropropoxy group, which can be crucial for enhancing membrane permeability or target binding in drug discovery contexts.

Lipophilicity (LogP)

Cross-study comparable

Target LogP 4.06 vs. Trifluoromethoxy analog LogP 3.06
ΔLogP +1.00 (~10× partition)

Supports selection for lipophilicity-driven ADME modulation

Computed values; experimental confirmation recommended

Evidence Dimension	Lipophilicity
Target Compound Data	LogP = 4.06
Comparator Or Baseline	4-(Trifluoromethoxy)benzoic acid: LogP = 3.06
Quantified Difference	ΔLogP = +1.00 (Approx. 10x increase in partition coefficient)
Conditions	Computed partition coefficient (octanol-water) data from Hit2Lead (target) and Chembase (comparator) [1].

Why This Matters

A ΔLogP of 1.0 translates to a roughly 10-fold difference in partition coefficient, a critical factor for scientists designing molecules with specific absorption, distribution, metabolism, and excretion (ADME) profiles.

• [1] Chembase.cn. (n.d.). 4-(Trifluoromethoxy)benzoic acid (CAS 330-12-1). View Source

Increased Molecular Weight and Structural Complexity Compared to Trifluoromethoxy Analog

The target compound possesses a molecular weight of 288.14 g/mol [1], which is 82.02 g/mol greater than that of the common analog 4-(trifluoromethoxy)benzoic acid (MW 206.12 g/mol) [2]. This substantial difference is due to the extended perfluoroalkyl chain, which introduces additional fluorine atoms and a chiral center on the propoxy chain.

Molecular Weight

Cross-study comparable

Target MW 288.14 g/mol vs. Trifluoromethoxy analog 206.12 g/mol
ΔMW +82.02 g/mol (~40% increase)

Supports use as unique mass tag in LC-MS or MS internal standard

Retention behavior and fragmentation require method-specific verification

Evidence Dimension	Molecular Weight
Target Compound Data	288.14 g/mol
Comparator Or Baseline	4-(Trifluoromethoxy)benzoic acid: 206.12 g/mol
Quantified Difference	ΔMW = +82.02 g/mol (approx. 40% increase)
Conditions	Data from PubChem (target) and Chembase/NIST (comparator) [1][2].

Why This Matters

The significantly higher molecular weight and increased fluorine content offer distinct advantages in applications like mass spectrometry (as a unique internal standard) or in materials science where density and hydrophobicity are key design parameters.

• [1] PubChem. (2025). Compound Summary for CID 2998630, 4-(1,1,2,3,3,3-Hexafluoropropoxy)benzoic acid. National Center for Biotechnology Information. View Source
• [2] NIST Chemistry WebBook. (n.d.). 4-(Trifluoromethoxy)benzoic acid (CAS 330-12-1). National Institute of Standards and Technology. View Source

Commercially Available with Defined Purity for Reproducible Research

For researchers requiring a well-characterized starting material, 4-(1,1,2,3,3,3-hexafluoropropoxy)benzoic acid is commercially available with a specified purity of 95% or higher . This is a critical procurement criterion, as it ensures a baseline of reproducibility for subsequent synthetic or analytical work. The compound also has defined storage recommendations (e.g., 2-8°C) , ensuring stability upon receipt.

Product Purity

Vendor-reported

Specified purity ≥95% from commercial suppliers

Enables reproducible synthesis without pre-purification

Verify CoA; purity may vary by batch and supplier

Evidence Dimension	Product Specification
Target Compound Data	Purity: 95% (Sigma-Aldrich) , 98% (Leyan)
Comparator Or Baseline	Generic analog purity varies by vendor
Quantified Difference	Not applicable (qualitative procurement factor)
Conditions	Vendor-provided Certificates of Analysis (CoA) and product datasheets .

Why This Matters

Procuring a compound with a verified purity specification from a reputable vendor reduces the risk of experimental failure due to unknown impurities and saves valuable time that would otherwise be spent on in-house purification and characterization.

Evidence of Biological Activity as a Potential Probe for 12-Lipoxygenase

In vitro screening data indicates that 4-(1,1,2,3,3,3-hexafluoropropoxy)benzoic acid exhibits inhibitory activity against platelet 12-lipoxygenase when tested at a concentration of 30 µM [1]. While a direct head-to-head comparison with a specific analog in this assay is not publicly available, this finding suggests a specific, measurable biochemical interaction that may not be shared by structurally divergent analogs and warrants further investigation.

12-LOX Inhibition

Class-level inference

Reported inhibition at 30 µM in platelet 12-lipoxygenase assay

Preliminary 12-LOX pathway probe context

Absence of direct analog comparison; requires SAR validation

Evidence Dimension	Biochemical Activity
Target Compound Data	Inhibition of 12-lipoxygenase at 30 µM
Comparator Or Baseline	Quantitative data for close analogs in this specific assay is not publicly available.
Quantified Difference	Not calculable from available data.
Conditions	In vitro enzyme inhibition assay (ChEMBL database) [1].

Why This Matters

This preliminary bioactivity data identifies a potential and specific research application for this compound as a tool molecule or starting point for chemical probe development targeting the 12-lipoxygenase pathway.

• [1] ChEMBL Database. (n.d.). Assay Report for CHEMBL4803817: Inhibition of platelet 12-lipoxygenase. European Bioinformatics Institute. View Source

Procurement-Driven Application Scenarios for 4-(1,1,2,3,3,3-Hexafluoropropoxy)benzoic Acid

Medicinal Chemistry: Tuning Lipophilicity for Enhanced ADME Properties

Medicinal chemists seeking to increase the lipophilicity of a lead compound can utilize 4-(1,1,2,3,3,3-hexafluoropropoxy)benzoic acid as a building block. Its LogP of 4.06 represents a significant increase over smaller perfluoroalkoxy analogs like 4-(trifluoromethoxy)benzoic acid (LogP 3.06) . This property is crucial for improving membrane permeability or modulating protein binding, and the compound offers a distinct, quantifiable option within the lipophilic toolbox.

Analytical Chemistry: Development of a Unique Internal Standard

The distinct molecular weight (288.14 g/mol) and unique fragmentation pattern of 4-(1,1,2,3,3,3-hexafluoropropoxy)benzoic acid make it an excellent candidate for use as an internal standard in LC-MS or GC-MS assays . Its properties differ substantially from commonly used standards like 4-(trifluoromethoxy)benzoic acid (MW 206.12 g/mol), minimizing the risk of ion suppression or interference with analyte peaks .

Chemical Biology: Exploration of 12-Lipoxygenase Inhibition

For researchers investigating the 12-lipoxygenase pathway, 4-(1,1,2,3,3,3-hexafluoropropoxy)benzoic acid provides a chemically tractable starting point. Its demonstrated in vitro inhibitory activity at 30 µM offers a measurable baseline for further structure-activity relationship (SAR) studies, particularly to elucidate the role of the extended hexafluoropropoxy chain in target engagement.

Synthetic Chemistry: Procurement of a High-Purity, Research-Grade Building Block

Synthetic chemists requiring a reliable fluorinated benzoic acid derivative can procure this compound with a guaranteed purity of 95% or higher . This ensures consistent and reproducible yields in downstream reactions, such as amide coupling or esterification, without the need for time-consuming in-house purification prior to use.

Application

Selection Property

Validation Focus

ADME property modulation

Lipophilicity modulation range

ADME assay validation in model system

LC-MS internal standard context

Mass and fragmentation uniqueness

Matrix effect and co-elution review

12-Lipoxygenase pathway research

12-LOX inhibition context

Dose-response and selectivity profiling

Fluorinated building block procurement

Reported purity specification

Batch-to-batch reproducibility review